N-(2,5-dimethylphenyl)-2-(mesityloxy)acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-(2,4,6-trimethylphenoxy)acetamide
• InChI: InChI=1S/C19H23NO2/c1-12-6-7-14(3)17(10-12)20-18(21)11-22-19-15(4)8-13(2)9-16(19)5/h6-10H,11H2,1-5H3,(H,20,21)
• InChI Key: VXFBPLCONDJSRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)COC2=C(C=C(C=C2C)C)C
• Molecular Formula: C19H23NO2
• Molecular Weight: 297.4 g/mol

Description

N-(2,5-dimethylphenyl)-2-(mesityloxy)acetamide, also known as DMAPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMAPA is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 335.47 g/mol. This compound has been shown to exhibit a variety of biochemical and physiological effects, and has been used in a number of laboratory experiments to investigate its mechanism of action and potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-(2,5-dimethylphenyl)-2-(mesityloxy)acetamide is not fully understood, but it is believed to involve the modulation of various signaling pathways within cells. N-(2,5-dimethylphenyl)-2-(mesityloxy)acetamide has been shown to inhibit the activity of certain enzymes such as phosphodiesterase, which can lead to increased levels of cyclic nucleotides within cells. This, in turn, can lead to a variety of downstream effects such as increased protein kinase activity and altered gene expression.
Biochemical and Physiological Effects:
N-(2,5-dimethylphenyl)-2-(mesityloxy)acetamide has been shown to exhibit a variety of biochemical and physiological effects, including:
1. Anti-tumor activity: N-(2,5-dimethylphenyl)-2-(mesityloxy)acetamide has been shown to inhibit the growth and proliferation of a variety of cancer cell lines.
2. Neuroprotective effects: N-(2,5-dimethylphenyl)-2-(mesityloxy)acetamide has been shown to protect against neuronal damage and apoptosis in a variety of neurological disease models.
3. Vasodilatory effects: N-(2,5-dimethylphenyl)-2-(mesityloxy)acetamide has been shown to induce relaxation of vascular smooth muscle, which can lead to decreased blood pressure.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethylphenyl)-2-(mesityloxy)acetamide has a number of advantages and limitations for use in laboratory experiments. Some of the key advantages include:
1. High purity: N-(2,5-dimethylphenyl)-2-(mesityloxy)acetamide can be synthesized with high purity using a variety of purification methods.
2. Solubility: N-(2,5-dimethylphenyl)-2-(mesityloxy)acetamide is soluble in a variety of organic solvents, which makes it easy to work with in laboratory experiments.
3. Versatility: N-(2,5-dimethylphenyl)-2-(mesityloxy)acetamide has a wide range of potential applications in scientific research, including cancer research, neurological research, and cardiovascular research.
Some of the limitations of N-(2,5-dimethylphenyl)-2-(mesityloxy)acetamide for use in laboratory experiments include:
1. Toxicity: N-(2,5-dimethylphenyl)-2-(mesityloxy)acetamide has been shown to be toxic at high concentrations, which can limit its use in certain experiments.
2. Limited stability: N-(2,5-dimethylphenyl)-2-(mesityloxy)acetamide can be sensitive to certain environmental factors such as light and heat, which can limit its stability over time.
3. Limited availability: N-(2,5-dimethylphenyl)-2-(mesityloxy)acetamide can be difficult to obtain in large quantities, which can limit its use in certain experiments.

Future Directions

There are a number of potential future directions for research on N-(2,5-dimethylphenyl)-2-(mesityloxy)acetamide. Some of the key areas of focus could include:
1. Development of new synthetic methods: There is a need for new synthetic methods for N-(2,5-dimethylphenyl)-2-(mesityloxy)acetamide that can improve yield and purity.
2. Investigation of new therapeutic applications: N-(2,5-dimethylphenyl)-2-(mesityloxy)acetamide has shown promise in a number of therapeutic areas, and further investigation could lead to the development of new treatments for a variety of diseases.
3. Elucidation of mechanism of action: Further research is needed to fully understand the mechanism of action of N-(2,5-dimethylphenyl)-2-(mesityloxy)acetamide, which could lead to the development of more targeted therapies.
4. Development of new derivatives: There is potential for the development of new derivatives of N-(2,5-dimethylphenyl)-2-(mesityloxy)acetamide that could exhibit improved efficacy and reduced toxicity.
In conclusion, N-(2,5-dimethylphenyl)-2-(mesityloxy)acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to exhibit a variety of biochemical and physiological effects, and has been used in a number of laboratory experiments to investigate its mechanism of action and potential therapeutic applications. While there are limitations to its use in certain experiments, N-(2,5-dimethylphenyl)-2-(mesityloxy)acetamide has a wide range of potential applications and could be the subject of further research in the future.

Synthesis Methods

The synthesis of N-(2,5-dimethylphenyl)-2-(mesityloxy)acetamide typically involves the reaction of 2,5-dimethylphenylamine with mesityl oxide in the presence of a base such as potassium carbonate. This reaction results in the formation of N-(2,5-dimethylphenyl)-2-(mesityloxy)acetamide as a product, which can be purified through a variety of methods such as recrystallization or column chromatography. The purity and yield of N-(2,5-dimethylphenyl)-2-(mesityloxy)acetamide can be optimized through careful control of reaction conditions such as temperature, solvent choice, and reaction time.

Scientific Research Applications

N-(2,5-dimethylphenyl)-2-(mesityloxy)acetamide has been studied extensively for its potential applications in scientific research. This compound has been shown to exhibit a variety of biochemical and physiological effects, and has been used in a number of laboratory experiments to investigate its mechanism of action and potential therapeutic applications. Some of the key areas of research that have focused on N-(2,5-dimethylphenyl)-2-(mesityloxy)acetamide include:
1. Cancer Research: N-(2,5-dimethylphenyl)-2-(mesityloxy)acetamide has been shown to exhibit anti-tumor activity in a variety of cancer cell lines, and has been investigated as a potential chemotherapeutic agent.
2. Neurological Research: N-(2,5-dimethylphenyl)-2-(mesityloxy)acetamide has been shown to exhibit neuroprotective effects, and has been investigated for its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
3. Cardiovascular Research: N-(2,5-dimethylphenyl)-2-(mesityloxy)acetamide has been shown to exhibit vasodilatory effects, and has been investigated for its potential applications in the treatment of cardiovascular diseases such as hypertension.